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Compound of Interest

Compound Name: Ethacrynic acid-13C2,d5

Cat. No.: B12414189 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of Ethacrynic acid-13C2,d5, covering its suppliers, pricing, technical

specifications, and applications in scientific research.

Ethacrynic acid-13C2,d5 is a stable isotope-labeled version of ethacrynic acid, a potent loop

diuretic. The incorporation of two carbon-13 atoms and five deuterium atoms provides a distinct

mass shift, making it an ideal internal standard for mass spectrometry-based quantitative

analysis. This guide delves into the technical details and methodologies relevant to its use in a

research setting.

Supplier and Pricing Information
The availability and cost of Ethacrynic acid-13C2,d5 can vary between suppliers.

Researchers should inquire with individual companies for the most current pricing and

availability.
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Supplier Product Code Purity
Isotopic
Enrichment

Price

Sussex

Research

Laboratories Inc.

SI050090 >95% (HPLC)[1] >95%[1]

$1,950.00 USD

(pack size not

specified)[1]

Clearsynth CS-AI-00145 Not specified Not specified
Inquire for

quote[2]

MedchemExpres

s
HY-B1640S Not specified Not specified

Inquire for

quote[3]

Gentaur 804-HY-B1640S Not specified Not specified
Inquire for

quote[4]

Technical Specifications
Property Value Source

Molecular Formula C₁₁¹³C₂H₇D₅Cl₂O₄ [1][2]

Molecular Weight 310.15 g/mol [1][2]

Alternate CAS Number (for

non-labeled)
58-54-8 [1]

Storage Conditions -20°C [1]

Shipping Requirement Ambient [1]

Application in Research: Use as an Internal
Standard
The primary application of Ethacrynic acid-13C2,d5 in a research context is as an internal

standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The use of a stable isotope-labeled internal standard is considered the gold standard

for compensating for matrix effects and variations in sample preparation and instrument

response, thereby ensuring accurate quantification of the unlabeled analyte (ethacrynic acid).
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Experimental Protocol: Quantification of Ethacrynic Acid
in Biological Matrices using LC-MS/MS
The following is a representative protocol for the use of Ethacrynic acid-13C2,d5 as an

internal standard. This protocol is a general guideline and may require optimization based on

the specific biological matrix and instrumentation used.

1. Preparation of Standard Solutions:

Prepare a stock solution of Ethacrynic acid (the analyte) in a suitable organic solvent (e.g.,
methanol or acetonitrile) at a concentration of 1 mg/mL.
Prepare a stock solution of Ethacrynic acid-13C2,d5 (the internal standard) in the same
solvent at a concentration of 1 mg/mL.
From these stock solutions, prepare a series of working standard solutions containing a fixed
concentration of the internal standard and varying concentrations of the analyte. These will
be used to construct a calibration curve.

2. Sample Preparation (Protein Precipitation):

To 100 µL of the biological sample (e.g., plasma, urine), add 10 µL of the internal standard
working solution.
Vortex briefly to mix.
Add 300 µL of cold acetonitrile to precipitate proteins.
Vortex for 1 minute, then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.
Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.
Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC): Separation is typically achieved on a C18 reversed-phase
column. The mobile phase often consists of a gradient of water and an organic solvent (e.g.,
acetonitrile or methanol), both containing a small amount of an additive like formic acid to
improve ionization.
Mass Spectrometry (MS/MS): The mass spectrometer is operated in multiple reaction
monitoring (MRM) mode. Specific precursor-to-product ion transitions for both ethacrynic
acid and Ethacrynic acid-13C2,d5 are monitored.
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4. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak
area of the internal standard against the concentration of the analyte for the prepared
standard solutions.
Determine the concentration of ethacrynic acid in the biological samples by interpolating the
analyte-to-internal standard peak area ratio from the calibration curve.

Mechanism of Action of Ethacrynic Acid
While Ethacrynic acid-13C2,d5 is primarily used as a research tool for quantification,

understanding the biological activity of its non-labeled counterpart is crucial for interpreting

experimental results. Ethacrynic acid has two well-characterized mechanisms of action.

Inhibition of Na-K-2Cl Cotransporter (NKCC2)
Ethacrynic acid is a loop diuretic that acts by inhibiting the Na-K-2Cl cotransporter (NKCC2) in

the thick ascending limb of the loop of Henle in the kidneys.[5][6][7] This inhibition leads to a

decrease in the reabsorption of sodium, potassium, and chloride ions, resulting in increased

excretion of these ions and water.

Apical Membrane of Thick Ascending Limb Cell

Na⁺ K⁺ 2Cl⁻

NKCC2 Cotransporter
Tubular Cell

Ion Reabsorption

Tubular Lumen

Na⁺

K⁺

2Cl⁻

Ethacrynic Acid

Inhibition

Click to download full resolution via product page

Caption: Inhibition of the NKCC2 cotransporter by Ethacrynic Acid.

Inhibition of the Wnt/β-catenin Signaling Pathway
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More recently, ethacrynic acid has been identified as an inhibitor of the Wnt/β-catenin signaling

pathway.[5][8] This pathway is crucial in embryonic development and tissue homeostasis, and

its dysregulation is implicated in various diseases, including cancer. Ethacrynic acid has been

shown to suppress the expression of β-catenin, a key mediator of Wnt signaling.[5] This has

led to research into its potential as an anticancer agent.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10094867/
https://pubmed.ncbi.nlm.nih.gov/19121941/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10094867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10094867/
https://pubmed.ncbi.nlm.nih.gov/37047688/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wnt/β-catenin Signaling Pathway

Wnt Ligand

Frizzled Receptor

Dishevelled

LRP5/6 Co-receptor

Destruction Complex
(GSK3β, Axin, APC)

Inhibits

β-catenin

Phosphorylates for
Degradation

Proteasomal
Degradation TCF/LEF

Activates

Target Gene
Expression

Ethacrynic Acid

Suppresses
Expression

Click to download full resolution via product page

Caption: Inhibition of the Wnt/β-catenin pathway by Ethacrynic Acid.
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Conclusion
Ethacrynic acid-13C2,d5 is a valuable tool for researchers requiring accurate quantification of

ethacrynic acid in complex biological samples. Its use as an internal standard in LC-MS/MS

applications is well-established. Furthermore, the growing body of research into the

multifaceted mechanisms of action of its non-labeled form, particularly its effects on the Wnt/β-

catenin pathway, opens up new avenues for investigation in various fields, including

pharmacology and oncology. This guide provides a foundational understanding for the effective

utilization of this stable isotope-labeled compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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